Cas no 861382-63-0 (4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid)

4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid structure
861382-63-0 structure
Product Name:4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid
CAS No:861382-63-0
MF:C5H5BrN2O2
MW:205.009400129318
CID:4717805
PubChem ID:329766747
Update Time:2024-10-26

4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-5-methyl-1H-pyrazole-3-carboxylic acid
    • 4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid
    • NSC215265
    • bromomethylpyrazolecarboxylicacid
    • STK943184
    • BBL011308
    • SBB081389
    • RP11927
    • AB0155730
    • 4-bromo-3-methylpyrazole-5-carboxylic acid
    • Z2830
    • EN300-
    • 5-methyl-4-brompyrazole-3-carboxylic acid
    • ALBB-027680
    • 861382-63-0
    • J-514768
    • SCHEMBL5122137
    • DB-075826
    • K10046
    • NSC 215265
    • AKOS005071120
    • Z713647804
    • MFCD08056671
    • 4-bromo-3-methyl-1h-pyrazole-5-carb oxylic acid
    • 7Z-0830
    • EN300-51500
    • CS-0061151
    • 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-methyl-
    • DTXSID70309739
    • 82231-52-5
    • 4-bromo-3-methyl-1H-pyrazole-5-carboxylicacid
    • 4-Bromo-5-methylpyrazole-3-carboxylic Acid
    • NSC-215265
    • SY064956
    • SCHEMBL9957355
    • F2130-0073
    • AKOS000276423
    • 4-Bromo-3-methyl-1H-pyrazole-5-carboxylic acid, 97%
    • 4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid
    • MDL: MFCD06808784
    • Inchi: 1S/C5H5BrN2O2/c1-2-3(6)4(5(9)10)8-7-2/h1H3,(H,7,8)(H,9,10)
    • InChI Key: XIZPNSLYWMMPNI-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=NNC=1C

Computed Properties

  • Exact Mass: 203.953
  • Monoisotopic Mass: 203.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.934
  • Melting Point: 280-285 °C
  • Boiling Point: 410.8°Cat760mmHg
  • Flash Point: 410.8°Cat760mmHg
  • Refractive Index: 1.64
  • LogP: 1.17880

4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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